Cas no 251110-74-4 (Uridine, 2'-deoxy-5-(1-undecynyl)-)

• Product Name: Uridine, 2'-deoxy-5-(1-undecynyl)-
• CAS No: 251110-74-4
• MF: C₂₀H₃₀N₂O₅
• MW: 378.462605953217
• CID: 1420705
• Update Time: 2024-08-15

Uridine, 2'-deoxy-5-(1-undecynyl)- Chemical and Physical Properties

Names and Identifiers

• Uridine, 2'-deoxy-5-(1-undecynyl)-
• Uridine, 2'-deoxy-5-(1-undecynyl)- (9CI)
• 2'-deoxy-5-(1-undecynyl)uridine

• Inchi： 1S/C20H30N2O5/c1-2-3-4-5-6-7-8-9-10-11-15-13-22(20(26)21-19(15)25)18-12-16(24)17(14-23)27-18/h13,16-18,23-24H,2-9,12,14H2,1H3,(H,21,25,26)/t16-,17+,18+/m0/s1
• InChI Key： SXYPEMRXBWBQJU-RCCFBDPRSA-N
• SMILES： OC[C@H]1O[C@@H](N2C=C(C#CCCCCCCCCC)C(=O)NC2=O)C[C@@H]1O

Computed Properties

• Exact Mass: 378.2156
• Monoisotopic Mass: 378.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 99.1A^2

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• PSA: 99.1
• pka: 8.33±0.10(Predicted)